Cas no 2680661-91-8 (benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate)

• Product Name: benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate
• CAS No: 2680661-91-8
• MF: C₁₆H₁₅BrClNO₂
• MW: 368.652802705765
• CID: 5621006
• PubChem ID: 165927609
• Update Time: 2025-10-23

benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680661-91-8
• benzyl N-[2-(4-bromo-2-chlorophenyl)ethyl]carbamate
• EN300-28300723
• benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate

• Inchi： 1S/C16H15BrClNO2/c17-14-7-6-13(15(18)10-14)8-9-19-16(20)21-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,19,20)
• InChI Key： MFAXBBDFOMADHJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 366.99747g/mol
• Monoisotopic Mass: 366.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate

Introduction to Benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate (CAS No. 2680661-91-8)

Benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate, with the chemical formula C₁₅H₁₃BrClN₂O and CAS number 2680661-91-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both bromine and chlorine substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>N-2-(4-bromo-2-chlorophenyl)ethylcarbamate moiety is particularly interesting as it combines a carbamate group with a substituted benzyl group. This structural feature allows for diverse chemical modifications, which can be exploited in the development of novel drugs. The carbamate group is known for its ability to form stable bonds with various biological targets, while the benzyl group provides a versatile handle for further functionalization.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing bromine and chlorine substituents. These elements are known to enhance the binding affinity of molecules to biological targets, making them valuable in drug design. For instance, studies have shown that< strong>4-bromo-2-chlorophenyl derivatives exhibit promising activity against various diseases, including cancer and infectious disorders.

The synthesis of Benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include the formation of the carbamate bond, followed by the introduction of the bromo and chloro substituents on the aromatic ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, it is possible to develop therapies that modulate these pathways effectively. The< strong>bromo and< strong>chloro substituents on Benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate are particularly useful in designing molecules that interact tightly with kinase active sites.

Recent research has also explored the use of this compound in combination therapies. By pairing it with other pharmacological agents, it may be possible to enhance therapeutic efficacy while minimizing side effects. For example, studies have shown that combining kinase inhibitors with other targeted therapies can lead to synergistic effects, improving patient outcomes.

The pharmacokinetic properties of Benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing safe and effective drugs. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

In conclusion, Benzyl N-2-(4-bromo-2-chlorophenyl)ethylcarbamate (CAS No. 2680661-91-8) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive intermediate for synthesizing novel drugs targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in medicinal chemistry.